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Compound of Interest

Compound Name: Hexanoylglycine-d2

Cat. No.: B12432163 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of

Hexanoylglycine-d2 based on available chemical safety principles. However, a specific Safety

Data Sheet (SDS) for Hexanoylglycine-d2 was not publicly available at the time of this writing.

Always obtain and consult the SDS provided by the supplier before handling or disposing of

this or any chemical. The SDS is the primary source of information regarding hazards,

handling, and disposal.

Immediate Safety and Hazard Assessment
Before proceeding with disposal, a thorough hazard assessment is crucial. Based on the

chemical structure—an acylated derivative of the amino acid glycine with stable, non-

radioactive deuterium isotopes—Hexanoylglycine-d2 is not expected to be classified as a

hazardous substance. The parent compound, glycine, is widely regarded as non-hazardous.[1]

[2][3] However, this should be confirmed with the supplier-specific SDS.

Key Safety Steps:

Consult the SDS: Obtain and carefully read the Safety Data Sheet for Hexanoylglycine-d2
from your supplier. Pay close attention to Section 7 (Handling and Storage), Section 8

(Exposure Controls/Personal Protection), and Section 13 (Disposal Considerations).

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE should be

worn when handling Hexanoylglycine-d2. This includes:
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Safety glasses or goggles

Lab coat

Nitrile gloves

Work Area: Handle the chemical in a well-ventilated area, such as a fume hood, especially if

there is a risk of generating dust or aerosols.

Disposal Planning and Segregation
Proper chemical waste disposal begins with careful planning and segregation to ensure

compliance with regulations and to prevent accidental mixing of incompatible substances.[4]

Waste Determination: The first step is to determine if the waste is hazardous or non-

hazardous according to local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[5] This determination should

be based on the information in the SDS. If the SDS classifies the compound as non-

hazardous, it can typically be disposed of as such, provided it is not mixed with any

hazardous waste.

The Mixture Rule: Be aware of the "mixture rule." If a non-hazardous chemical like

Hexanoylglycine-d2 is mixed with a listed or characteristic hazardous waste, the entire

mixture must be treated as hazardous waste.

Waste Container: Use a dedicated and clearly labeled waste container for Hexanoylglycine-
d2 waste. The label should include:

The full chemical name: "Hexanoylglycine-d2"

The words "Non-Hazardous Waste" (contingent on SDS confirmation)

Accumulation start date

The name of the principal investigator or lab contact
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Assuming Hexanoylglycine-d2 is confirmed to be non-hazardous and is not mixed with

hazardous substances, the following disposal procedures are generally applicable.

For Solid Waste (Unused Reagent, Contaminated Labware):

Collection: Place the solid Hexanoylglycine-d2 waste into a designated, properly labeled,

and sealable container. This includes empty original containers, contaminated weigh boats,

and disposable labware.

Container Sealing: Once the container is full or ready for disposal, securely seal it.

Institutional Guidelines: Follow your institution's specific procedures for the disposal of non-

hazardous chemical waste. This may involve placing the sealed container in a designated

collection area for pickup by your Environmental Health and Safety (EHS) department. Some

institutions may permit disposal in the regular trash if the chemical is confirmed to be non-

hazardous and is securely contained.

For Liquid Waste (Solutions of Hexanoylglycine-d2):

Solvent Check: Identify the solvent used to dissolve the Hexanoylglycine-d2. The disposal

method is dictated by the hazards of the solvent. If a hazardous solvent (e.g., methanol,

acetonitrile) was used, the entire solution must be treated as hazardous waste.

Aqueous Solutions (Non-Hazardous): If Hexanoylglycine-d2 is dissolved in a non-

hazardous aqueous buffer (e.g., water, saline), it may be permissible to dispose of it down

the sanitary sewer.

Obtain Approval: Always check with your institution's EHS department before drain

disposal of any chemical. Local regulations and wastewater treatment capabilities vary.

Dilution: If approved, flush the solution down the drain with a copious amount of cold water

(at least a 20-fold excess of water is a common recommendation) to ensure it is well-

diluted.

Solutions with Hazardous Solvents: If the solvent is hazardous, collect the waste solution in

a designated hazardous waste container. The container must be properly labeled with the
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names of all chemical constituents, including percentages, and handled according to your

institution's hazardous waste management plan.

Empty Container Disposal:

A container that held Hexanoylglycine-d2 is considered "RCRA empty" if all contents have

been removed by normal means and no more than one inch of residue remains, or no more

than 3% by weight of the total capacity of the container remains.

If the chemical is confirmed non-hazardous, the empty container can often be disposed of in

the regular trash after defacing the label to prevent confusion.

If the chemical were determined to be an acute (P-listed) hazardous waste, the container

would need to be triple-rinsed, with the rinsate collected as hazardous waste. This is not

expected for Hexanoylglycine-d2 but is a critical general procedure.
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Waste Type
Primary Hazard

Concern

Recommended

Disposal Container

General Disposal

Pathway (Verify with

SDS & EHS)

Solid

Hexanoylglycine-d2

Assumed Low

(Confirm with SDS)

Labeled, sealed

container

Institutional Non-

Hazardous Chemical

Waste Stream

Aqueous Solution
Assumed Low

(Confirm with SDS)
N/A

Sanitary Sewer (with

EHS approval and

dilution)

Organic Solvent

Solution
Solvent-dependent

Labeled, sealed

hazardous waste

container

Institutional

Hazardous Chemical

Waste Stream

Empty Original

Container
Residual material N/A

Deface label, dispose

in regular trash (if

non-hazardous)

Contaminated

Labware
Cross-contamination

Labeled, sealed

container

Institutional Non-

Hazardous Chemical

Waste Stream

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for making a disposal decision for

Hexanoylglycine-d2.
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Caption: Disposal Decision Workflow for Hexanoylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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